Cas no 173220-07-0 (Broussonetine A)

• Product name: Broussonetine A
• CAS No: 173220-07-0
• MF: C₂₄H₄₅NO₁₀
• MW: 507.6148
• CID: 830634

Broussonetine A Chemical and Physical Properties

Names and Identifiers

• Broussonetine A

Experimental Properties

• Color/Form: Powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on Broussonetine A

Broussonetine A: A Comprehensive Overview

Broussonetine A, also known by its CAS number 173220-07-0, is a naturally occurring alkaloid isolated from the plant Broussonetia papyrifera. This compound has garnered significant attention in recent years due to its diverse pharmacological activities and potential applications in various fields, including traditional medicine, food supplements, and skincare products. The scientific community has been actively exploring the molecular mechanisms underlying its biological effects, shedding light on its therapeutic potential.

Broussonetine A belongs to the class of indole alkaloids, which are nitrogen-containing organic compounds derived from indole, a heterocyclic aromatic compound. Its chemical structure consists of a tryptophan-derived backbone with a unique substitution pattern that contributes to its bioactivity. The compound is characterized by a complex arrangement of functional groups, including hydroxyl and methoxy groups, which play a crucial role in its interaction with cellular targets. Recent studies have employed advanced spectroscopic techniques to elucidate the stereochemistry of Broussonetine A, providing deeper insights into its structural features.

The pharmacological profile of Broussonetine A is remarkable. It has been reported to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. For instance, research published in 2023 demonstrated that Broussonetine A significantly reduces inflammation in animal models by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its antioxidant activity has been attributed to its ability to scavenge free radicals and upregulate endogenous antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). These findings underscore its potential as a natural therapeutic agent for conditions associated with oxidative stress and inflammation.

In addition to its pharmacological properties, Broussonetine A has shown promise in the field of dermatology. Studies have revealed that it can enhance skin barrier function and reduce transepidermal water loss (TEWL), making it a valuable ingredient in skincare formulations. Its ability to promote collagen synthesis and inhibit matrix metalloproteinases (MMPs) suggests that it may also be effective in combating skin aging. Recent clinical trials have further validated these effects, demonstrating significant improvements in skin elasticity and hydration when applied topically.

The applications of Broussonetine A extend beyond healthcare. It has been explored as a natural food preservative due to its antimicrobial properties against pathogenic bacteria such as E. coli and S. aureus. This makes it a sustainable alternative to synthetic preservatives, aligning with the growing consumer demand for clean-label products. Moreover, preliminary studies have indicated that Broussonetine A may possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells. These findings warrant further investigation into its potential as a chemotherapeutic agent.

The biosynthesis of Broussonetine A involves a complex interplay of enzymes and metabolic pathways within the plant cells of Broussonetia papyrifera. Recent advancements in metabolomics have enabled researchers to map out the metabolic routes responsible for its production, paving the way for metabolic engineering strategies to enhance yield in planta or through microbial fermentation. Such approaches could significantly reduce the cost of production and make this compound more accessible for large-scale applications.

In conclusion, Broussonetine A (CAS 173220-07-0) is a multifaceted natural product with immense potential across various industries. Its diverse biological activities, coupled with recent breakthroughs in understanding its molecular mechanisms, position it as a promising candidate for drug development, skincare innovation, and food technology. As research continues to unravel its full spectrum of benefits, the future looks bright for this remarkable alkaloid.